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Introduction

The detection and quantification of carbonyl groups serve as a critical biomarker for oxidative
stress, a phenomenon implicated in a vast array of pathologies including neurodegenerative
diseases, cancer, and aging. Protein carbonylation, an irreversible post-translational
modification, is a primary indicator of oxidative damage to proteins. BODIPY FL hydrazide has
emerged as a robust and highly sensitive fluorescent probe for the labeling and visualization of
aldehydes and ketones in biological samples. Its bright, photostable green fluorescence and
specific reactivity with carbonyls make it an invaluable tool for researchers in cell biology,
biochemistry, and drug discovery. This guide provides an in-depth overview of the core
principles, technical data, and experimental protocols for utilizing BODIPY FL hydrazide in
carbonyl group detection.

Core Principles and Reaction Mechanism

BODIPY FL hydrazide is a green-fluorescent dye specifically designed to react with aldehydes
and ketones present on molecules such as polysaccharides, glycoproteins, and carbonylated
proteins.[1][2] The fundamental reaction involves the nucleophilic attack of the hydrazide
moiety on the electrophilic carbonyl carbon, resulting in the formation of a hydrazone. This
initial product is a reversible Schiff base.[1][2] For a stable linkage, a reduction step using an
agent like sodium borohydride or sodium cyanoborohydride is employed to convert the
hydrazone into a stable covalent bond.[1][2] This method provides a significant advantage over
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traditional techniques like 2,4-dinitrophenylhydrazine (DNPH) derivatization followed by
Western blotting, as it eliminates the need for antibodies, thereby shortening the procedure and
potentially increasing accuracy.[3]
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Reaction of BODIPY FL hydrazide with a carbonyl group.

Quantitative Data

The photophysical and chemical properties of BODIPY FL hydrazide are summarized below,
providing essential data for experimental design and instrument setup.
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Property Value Reference
Excitation Maximum (Aex) ~495-503 nm [1114]
Emission Maximum (Aem) ~509-516 nm [1][4]
Fluorescence Quantum Yield ~0.97 [4]

Molar Extinction Coefficient ~92,000 M~icm1 [4]
Molecular Formula C14H17BF2N4O [2]
Molecular Weight ~306.12 g/mol [5]
Appearance Brown to orange solid [4]

Soluble in DMSO, DMF, and
Solubility methanol. Poorly soluble in [4]

water.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following sections
provide protocols for common applications of BODIPY FL hydrazide.

Protocol 1: Detection of Protein Carbonylation in Cell
Lysates by 1D Gel Electrophoresis

This protocol outlines the steps for labeling carbonylated proteins in a cell lysate and
visualizing them via in-gel fluorescence.
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Sample Preparation

1. Cell Lysis &
Protein Extraction

'

2. Protein Quantification
(e.g., BCA Assay)

Labelinngeaction

3. Derivatization with
BODIPY FL Hydrazide

'

4. Reduction with
Sodium Cyanoborohydride

'

5. Protein Precipitation
(e.g., TCA) to remove
unbound dye

Ane%ysis

6. SDS-PAGE

'

7. In-Gel Fluorescence
Imaging (FAM/FITC channel)

'

8. Coomassie Staining
(Total Protein)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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